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Compound of Interest

Compound Name: O-Desmethyl Gefitinib

Cat. No.: B609716 Get Quote

Application Note and Protocol
This document provides a detailed protocol for the preparation of a stock solution of O-
Desmethyl Gefitinib, a primary active metabolite of the epidermal growth factor receptor

(EGFR) inhibitor, Gefitinib. This protocol is intended for researchers, scientists, and drug

development professionals.

Introduction
O-Desmethyl Gefitinib is a critical analyte in pharmacokinetic studies and in vitro assays

investigating the metabolism and activity of Gefitinib.[1][2][3] Proper preparation of a

concentrated stock solution is the first and a critical step to ensure the accuracy and

reproducibility of experimental results. This protocol outlines the necessary materials,

equipment, and a step-by-step procedure for dissolving and storing O-Desmethyl Gefitinib.

Physicochemical Properties
A summary of the key physicochemical properties of O-Desmethyl Gefitinib is presented in

Table 1. This information is essential for accurate calculations and proper handling of the

compound.
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Property Value Source

Molecular Formula C₂₁H₂₂ClFN₄O₃ [4][5][6]

Molecular Weight 432.9 g/mol [4][5]

Appearance Yellow to off-white solid [1][7]

Solubility Soluble in DMSO [2][3][5][8]

Purity ≥95% [5]

Experimental Protocol
This section details the materials, equipment, and procedure for preparing a stock solution of

O-Desmethyl Gefitinib.

Materials
O-Desmethyl Gefitinib powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or cryovials

Equipment
Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Stock Solution Preparation Workflow
The following diagram illustrates the workflow for preparing the O-Desmethyl Gefitinib stock

solution.
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Preparation

Dissolution

Storage

Equilibrate O-Desmethyl Gefitinib to Room Temperature

Weigh the Desired Amount of O-Desmethyl Gefitinib

Add Appropriate Volume of DMSO

Vortex to Dissolve

Visually Inspect for Complete Dissolution

If not fully dissolved

Aliquot into Sterile Tubes

If fully dissolved

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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